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Compound of Interest

Compound Name: Diisooctyl phthalate

Cat. No.: B129133

Diisooctyl phthalate (CAS: 27554-26-3) is a high-molecular-weight phthalate ester used to
impart flexibility and durability to polymers, most notably polyvinyl chloride (PVC).[1][2] Its
applications span from wire and cable insulation to flooring and automotive interiors. However,
like many phthalates, DIOP is not chemically bound to the polymer matrix and can leach into
the environment, leading to human exposure.[1]

Concerns over potential endocrine-disrupting effects and other adverse health impacts have
led regulatory bodies worldwide to establish strict limits on its presence in consumer goods,
especially children's toys and childcare articles.[3][4][5] For instance, in the United States,
DIOP is provisionally banned in certain children's products at concentrations above 0.1%.[3][4]
The European Union has similar restrictions under the REACH regulation.[6] This regulatory
framework mandates that laboratories be able to accurately quantify DIOP at low levels, a task
that is impossible without the use of CRMs.

A CRM is a standard of the highest quality, produced by a Reference Material Producer
accredited to ISO 17034, and is characterized by a metrologically valid procedure for one or
more specified properties, accompanied by a certificate providing the value of the specified
property, its associated uncertainty, and a statement of metrological traceability.[7][8] Using a
CRM is the only way to establish a direct link to a recognized, accurate standard (e.g., from a
National Metrology Institute like NIST), ensuring the results are reliable and comparable across
different laboratories and methods.
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Comparative Analysis of DIOP Certified Reference

Materials

Several reputable suppliers offer DIOP CRMs, typically in two forms: neat (a pure substance)

or as a solution in a high-purity solvent. The choice depends on the specific needs of the

laboratory's workflow.

Table 1. Comparison of Commercially Available Diisooctyl Phthalate (DIOP) CRMs

Product ] . o
. Concentrati  Matrix/Solv Accreditatio
Supplier Name/Num Format .
on/Purity ent n
ber
ISO 17034,
AccuStandar ]
g ALR-103S[9] Solution 100 pg/mL Methanol ISO/IEC
17025
Sigma- ISO 17034,
) TraceCERT®  Neat/ ] ]
Aldrich ) ) Varies Varies ISO/IEC
(Generic)[7] Solution
(Supelco) 17025
LABSTANDA AST1Y6P317
Neat > 95% N/A ISO 17034
RD 0[10]
Dr. DRE- ISO 17034,
Neat / ] )
Ehrenstorfer C16215000 ] Varies Varies ISO/IEC
) Solution
(LGC) (Generic)[11] 17025
_ ISO 17034,
(Generic Neat / ] ]
CPAchem ] Varies Varies ISO/IEC
Phthalates)[8]  Solution
17025

Causality Behind Selection:

e Neat vs. Solution: Laboratories performing high-volume analysis or creating their own multi-

level calibration curves often prefer the cost-effectiveness and flexibility of a neat CRM.

Conversely, labs that require immediate, ready-to-use standards for routine testing may opt

for a solution CRM to minimize preparation errors and save time.
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e Solvent Choice: The solvent matrix (e.g., Methanol) must be compatible with the analytical
instrumentation. For Gas Chromatography (GC), volatile solvents that do not interfere with
the analytes of interest are chosen.

o Accreditation: The dual ISO 17034 and ISO/IEC 17025 accreditation is the gold standard.
ISO 17034 ensures the competence of the manufacturer as a Reference Material Producer,
while ISO/IEC 17025 ensures the competence of the testing and calibration laboratory that
certifies the material's value.[7][12]

The Broader Context: Comparison with Other
Phthalate and Alternative Plasticizer CRMs

DIOP is rarely analyzed in isolation. Regulations typically cover a panel of phthalates.
Therefore, a comprehensive analytical approach requires CRMs for other key phthalates.
Furthermore, as the industry shifts towards non-phthalate alternatives, the need for their
respective CRMs is growing.

Other Regulated Phthalate CRMs

The Consumer Product Safety Improvement Act (CPSIA) and EU REACH regulate a group of
phthalates, making multi-component analysis a common requirement.[5][13]

Table 2: Key Regulated Phthalates and Availability of their CRMs
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Ke
Typical CRM v
Phthalate Acronym CAS No. o Regulatory
Availability .
Mention
Di(2-ethylhexyl High (Neat, CPSC,
( yihexy) DEHP 117-81-7 on (
phthalate Solution, Matrix) REACH]I5][6]
_ High (Neat, CPSC,
Dibutyl phthalate  DBP 84-74-2 ) )
Solution, Matrix) REACH]I5][6]
Benzyl butyl High (Neat, CPSC,
BBP 85-68-7 _ _
phthalate Solution, Matrix) REACH]I5][6]
Diisononyl High (Neat, CPSC,
DINP 28553-12-0 ) )
phthalate Solution, Matrix) REACH]I5][6]
Di-n-octyl High (Neat, CPSC,
DNOP 117-84-0 _ _
phthalate Solution, Matrix) REACHI[6][14]
Diisooctyl Moderate (Neat, CPSC (Interim
DIOP 27554-26-3 _
phthalate Solution) ban)[3]

A particularly valuable resource is the NIST Standard Reference Material (SRM) 2860, which
consists of PVC with certified values for six phthalates (DEHP, DNOP, DnBP, BBP, DINP,
DIDP).[15] While it doesn't contain DIOP, it serves as an excellent matrix CRM for method

validation and quality control for the analysis of other phthalates in a real-world material.

CRMs for Alternative Plasticizers

The "phthalate-free" trend has led to the widespread use of alternative plasticizers.[1][16][17]

Laboratories must now develop and validate methods for these emerging compounds.

Table 3: Common Phthalate Alternatives and CRM Availability
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Alternative Typical CRM
L Acronym CAS No. o
Plasticizer Availability
) Increasing (Neat,
Dioctyl terephthalate DOTP / DEHT 6422-86-2 )
Solution)
Diisononyl )
Increasing (Neat,
cyclohexane-1,2- DINCH 166412-78-8

] Solution)
dicarboxylate

Moderate (Neat,

Acetyl tributyl citrate ATBC 77-90-7 ]
Solution)
Di(2-ethylhexyl) Moderate (Neat,
DEHA 103-23-1
adipate Solution)

Expertise & Experience Insight: When developing methods for new materials, it is crucial to
check for the presence of these alternative plasticizers. The absence of regulated phthalates
does not guarantee the absence of other plasticizers that may interfere with analysis or be
subject to future regulation.[17]

Experimental Protocol: Quantification of DIOP in
PVC using GC-MS

The following protocol outlines a robust, self-validating method for determining DIOP in a
polymer matrix, based on established standards like CPSC-CH-C1001-09.3 and ASTM D8133.
[18][19] Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice due to
its high selectivity and sensitivity, which is necessary for identifying and quantifying specific
phthalates in complex mixtures.[20][21]

Step-by-Step Methodology

e Sample Preparation:

o Cryogenically mill approximately 1-2 grams of the PVC sample into a fine powder. This
increases the surface area for efficient solvent extraction.

o Accurately weigh about 50 mg of the powdered sample into a 20 mL glass vial.[19]
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e Solvent Extraction:

o Add 5 mL of tetrahydrofuran (THF) to the vial to dissolve the sample. Agitate until fully
dissolved.[19] THF is a strong solvent capable of dissolving the PVC matrix.

o Add 10 mL of hexane to precipitate the PVC polymer out of the solution, leaving the
plasticizers (including DIOP) in the solvent phase.[19]

o Filter the solution through a 0.45 um PTFE filter to remove the precipitated polymer.
e Internal Standard & Dilution:
o Transfer a precise aliquot (e.g., 0.3 mL) of the filtered extract into a GC vial.

o Add a known amount (e.g., 0.2 mL of a 150 pg/mL solution) of an internal standard, such
as Benzyl Benzoate (BB).[19][22] The internal standard corrects for variations in injection
volume and instrument response, which is a key component of a self-validating system.

o Dilute the final solution to 1.5 mL with cyclohexane.[19]
 Instrumental Analysis (GC-MS):
o Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer.

o Column: A low-polarity column, such as a 5-type (e.g., DB-5MS), is commonly used for
phthalate analysis.[21]

o Injection: 1 pL, split/splitless inlet.

o GC Oven Program: A temperature gradient is used to separate the phthalates based on
their boiling points. (e.g., start at 100°C, ramp to 300°C).

o MS Detection: Operate in Selective lon Monitoring (SIM) mode. Monitoring characteristic
ions for DIOP (e.g., m/z 149, 167, 279) provides high selectivity and reduces interference
from the sample matrix.[23]

o Calibration and Quantification:
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o Prepare a series of at least four calibration standards from your DIOP CRM (e.g., from a
neat standard or by diluting a solution CRM). Each standard must contain the same
concentration of the internal standard.[19]

o Inject the standards to generate a calibration curve by plotting the ratio of the DIOP peak
area to the internal standard peak area against the DIOP concentration.

o Inject the prepared sample and use the resulting peak area ratio and the calibration curve
to calculate the concentration of DIOP in the sample.

Experimental Workflow Diagram
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Caption: Workflow for DIOP quantification in PVC.
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Data Interpretation and Quality Assurance

The foundation of trustworthy results lies in a robust calibration. The CRM is used to create a
multi-point calibration curve, which validates the instrument's response across a range of
concentrations.

Calibration with CRM

CRM Std 1
(Low Conc)

CRM Std 2

Generate Calibration Curve
CRM std 3 (Response vs. Concentration)
R2>0.995

CRM std 4

Calculate Sample
(High Conc)

Concentration

Sample Analysis

Prepared Sample | Measure Peak
(Unknown Conc) Area Ratio

Click to download full resolution via product page
Caption: Calibration curve and sample quantification logic.

A key metric for the quality of the calibration curve is the coefficient of determination (R2), which
must be >0.995. This demonstrates a linear relationship between concentration and instrument
response, which is a prerequisite for accurate quantification.

Table 4: Typical Analytical Performance Data for Phthalate Analysis by GC-MS
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Parameter Typical Value Range Significance

The lowest concentration of

analyte that the analytical
Limit of Detection (LOD) 0.03 - 5 ug/L[24] process can reliably

differentiate from the

background noise.

The lowest concentration of
o o analyte that can be determined
Limit of Quantitation (LOQ) 0.1 - 10 pg/L[24] )
with an acceptable level of

precision and accuracy.

The percentage of the true

amount of analyte that is
Recovery 85 - 115%[24] detected by the method;

validates the efficiency of the

extraction process.

Indicates how well the
) ) calibration points fit a straight
Linearity (R?) >0.995 ) o o
line, confirming the validity of

the quantification model.

Trustworthiness through Self-Validation: The protocol is a self-validating system. The use of an
internal standard, a high-linearity calibration curve derived from a traceable CRM, and the
analysis of a Quality Control Sample (QCS) from a different source (when available) all work
together to provide confidence in the final reported value.[19]

Conclusion

The selection and proper use of a Diisooctyl Phthalate Certified Reference Material are
critical for any laboratory tasked with quantifying this regulated plasticizer. The choice of CRM
—whether neat or in solution—should be dictated by the laboratory's specific workflow,
throughput, and technical expertise. As demonstrated, the CRM is not merely a chemical but
the anchor of the entire analytical process, ensuring metrological traceability and the ultimate
defensibility of the data.
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By comparing DIOP CRMs with those for other regulated phthalates and emerging non-

phthalate alternatives, laboratories can stay ahead of evolving regulatory demands. The

detailed GC-MS protocol provided herein, grounded in authoritative methods from bodies like

the CPSC and ASTM, offers a clear and robust pathway for generating accurate, reliable, and

trustworthy results. For researchers, scientists, and drug development professionals, a

rigorous, well-referenced analytical strategy is the bedrock of scientific integrity and product

safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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